4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H19ClN4O4 and its molecular weight is 414.85. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- Dihydropyrimidine derivatives have been synthesized and evaluated for their antimicrobial activities. Such compounds were prepared through various synthetic routes and tested against a range of microbial strains. Some of these compounds exhibited significant inhibition of bacterial and fungal growth, demonstrating potential as antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Antidiabetic Screening
- A series of N-substituted dihydropyrimidine derivatives were synthesized and characterized for their antidiabetic activity. These compounds were evaluated in vitro using the α-amylase inhibition assay, showing promise as antidiabetic agents (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).
Antifungal and Analgesic Properties
- Novel heterocyclic compounds derived from dihydropyrimidine structures were synthesized and tested for their anti-inflammatory and analgesic activities. These compounds showed significant COX-2 inhibition, suggesting potential use in pain management and inflammation control (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticancer Drug Design
- Dihydropyrimidine analogs were designed as potential anticancer drugs, with some derivatives showing therapeutic indexes significantly higher than existing treatments. This highlights the potential for dihydropyrimidine compounds in developing new cancer therapies (Sosnovsky, Rao, & Li, 1986).
Synthesis of Polyamides and Polyimides
- Dihydropyrimidine compounds were used in the synthesis of aromatic polyamides and polyimides, showcasing their utility in creating high-performance materials with potential applications in various industries, including electronics and aerospace (Yang & Lin, 1995).
Properties
IUPAC Name |
4-(4-chloro-3-nitrophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN4O4/c1-10-4-5-11(2)15(8-10)23-19(26)17-12(3)22-20(27)24-18(17)13-6-7-14(21)16(9-13)25(28)29/h4-9,18H,1-3H3,(H,23,26)(H2,22,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUKOUNPRKFNTJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=C(NC(=O)NC2C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.